Cas no 339019-00-0 ((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate)

• Product Name: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate
• CAS No: 339019-00-0
• MF: C₁₂H₁₆O₄S₂
• MW: 288.383041381836
• MDL: MFCD01568390
• CID: 5185349
• Update Time: 2026-03-05

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL PIVALATE
• 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 2,2-dimethylpropanoate
• Propanoic acid, 2,2-dimethyl-, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
• 1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl pivalate
• (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate
• Oprea1_172894
• 1,1-Dioxo-1,2,3,4-tetrahydro-thieno[2,3-b]thiopyran-4-yl pivalate

• MDL： MFCD01568390
• Inchi： 1S/C12H16O4S2/c1-12(2,3)11(13)16-9-5-7-18(14,15)10-8(9)4-6-17-10/h4,6,9H,5,7H2,1-3H3
• InChI Key： YTHYJCMDRPCYGL-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CC1)OC(C(C)(C)C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 2.4
• Topological Polar Surface Area: 97.1

Additional information on (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate

Recent Advances in the Study of (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate (CAS: 339019-00-0)

The compound (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate (CAS: 339019-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thieno[2,3-b]thiopyran scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed at therapeutic concentrations.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A 2024 preprint article available on bioRxiv reported that (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR signaling. The researchers utilized high-throughput screening and molecular docking studies to identify potential targets, revealing interactions with key oncogenic proteins. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies.

Another area of active research is the optimization of synthetic routes for (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, achieving a yield of over 80% with high purity. The improved synthetic protocol addresses previous challenges related to low yields and complex purification steps, paving the way for larger-scale production and further preclinical studies.

Pharmacokinetic studies have also been a focus of recent research. A 2023 study in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated good oral bioavailability and a half-life suitable for once-daily dosing, although further optimization may be required to enhance metabolic stability. These findings provide a solid foundation for future formulation development and clinical translation.

In conclusion, (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2,2-dimethylpropanoate (CAS: 339019-00-0) represents a promising candidate for further drug development, with demonstrated efficacy in modulating inflammatory and oncogenic pathways. Recent advances in understanding its mechanism of action, synthetic accessibility, and pharmacokinetic profile highlight its potential as a versatile scaffold for therapeutic applications. Continued research efforts are expected to further elucidate its full therapeutic potential and accelerate its transition into clinical trials.